Cas no 41720-98-3 ((2R)-2-methylpyrrolidine)

• Product Name: (2R)-2-methylpyrrolidine
• CAS No: 41720-98-3
• MF: C₅H₁₁N
• MW: 85.1475412845612
• MDL: MFCD07783026
• CID: 55468
• PubChem ID: 641544
• Update Time: 2025-05-20

(2R)-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methylpyrrolidine
• METHYLPYRROLIDINE(S-2-)
• D-2-METHYLPYRROLIDINE
• (R)-2-METHYL-PYRROLIDINE
• (2R)-2-Methylpyrrolidine
• (2R)-2-Methylpyrrolidinehydrochloride
• (2R)-2-Methylpyrrolidine hcl
• (R)-(-)-2-METHYLPYRROLIDINE
• (2R)-(-)-2-Methylpyrrolidine
• CHEBI:78858
• DTXSID30348927
• 2-(R)-methyl-pyrrolidine
• 2-(R)-methyl pyrrolidine
• MFCD07783026
• R(-)-2-Methyl-pyrrolidine
• NS00124959
• 2-Methylpyrrolidine #
• )-(-)-2-Methylpyrrolidine
• BB 0261540
• Q27148001
• (r)-2-methyl pyrrolidine
• AM20100102
• (
• BCP28752
• 41720-98-3
• C20809
• EN300-2513458
• R
• A905771
• DS-3055
• CS-W004159
• AKOS015840074
• 2-(R)-METHYLPYRROLIDINE
• PS-9365
• Q-102878
• A6864
• DTXCID20299999
• DB-005502
• DB-310272
• FM64899
• (2R)-2-methylpyrrolidine

• MDL： MFCD07783026
• Inchi： 1S/C5H11N/c1-5-3-2-4-6-5/h5-6H,2-4H2,1H3/t5-/m1/s1
• InChI Key： RGHPCLZJAFCTIK-RXMQYKEDSA-N
• SMILES： N1CCC[C@H]1C

Computed Properties

• Exact Mass: 85.08910
• Monoisotopic Mass: 85.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.842 g/mL at 25 °C(lit.)
• Boiling Point: 100.2°C at 760 mmHg
• Flash Point: Fahrenheit: 44.6 ° f
  Celsius: 7 ° c
  
• Refractive Index: n20/D 1.4353
• Water Partition Coefficient: Insoluble in water.
• PSA: 12.03000
• LogP: 1.08710

(2R)-2-methylpyrrolidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2924
• WGK Germany：3
• Hazard Category Code： 11-22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R11; R22; R34
• HazardClass：3
• PackingGroup：Ⅱ
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (2R)-2-methylpyrrolidine

Introduction to (2R)-2-methylpyrrolidine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2R)-2-methylpyrrolidine (CAS No. 41720-98-3) stands out due to its unique structural and functional properties. This compound, characterized by its specific stereochemistry and chemical composition, has garnered significant attention in recent years for its potential applications in drug development and industrial processes.

The (2R)-2-methylpyrrolidine molecule is a derivative of pyrrolidine, a five-membered heterocyclic compound containing one nitrogen atom. The presence of the methyl group at the 2-position and the (R) configuration at the chiral center imparts distinct chemical reactivity and biological activity. This makes it a valuable building block for synthesizing more complex molecules with tailored properties.

In recent years, the pharmaceutical industry has shown increasing interest in (2R)-2-methylpyrrolidine due to its role as a key intermediate in the synthesis of various therapeutic agents. Its chiral center allows for the creation of enantiomerically pure compounds, which are often essential for achieving desired pharmacological effects. For instance, studies have demonstrated its utility in the development of protease inhibitors, which are critical in treating conditions such as HIV and cancer.

One of the most compelling aspects of (2R)-2-methylpyrrolidine is its versatility in chemical synthesis. Researchers have leveraged its structure to develop novel catalysts and ligands that enhance reaction efficiency and selectivity. This has particular implications for green chemistry initiatives, where minimizing waste and maximizing yield are paramount. Recent advancements in flow chemistry have enabled the scalable production of (2R)-2-methylpyrrolidine, further facilitating its integration into industrial processes.

The biological activity of (2R)-2-methylpyrrolidine has also been explored in detail. Preclinical studies have indicated that this compound exhibits potential as an anti-inflammatory agent, owing to its ability to modulate certain enzymatic pathways. Additionally, its structural motif is found in several natural products known for their medicinal properties, suggesting that it may have broader therapeutic applications once fully investigated.

From an industrial perspective, (2R)-2-methylpyrrolidine has found applications beyond pharmaceuticals. Its stable structure and reactivity make it suitable for use as a solvent or additive in various chemical processes. For example, it has been employed in polymer synthesis to improve material properties such as flexibility and durability. These applications highlight the compound's broad utility across multiple sectors.

The synthesis of (2R)-2-methylpyrrolidine itself is an area of active research. Traditional methods often rely on chiral auxiliaries or catalysts to achieve the desired stereochemistry. However, recent innovations have focused on asymmetric hydrogenation techniques that offer higher yields and reduced byproduct formation. Such advancements not only improve the efficiency of producing (2R)-2-methylpyrrolidine but also align with sustainable chemistry principles.

Future directions in the study of (2R)-2-methylpyrrolidine include exploring its role in drug discovery pipelines and developing new methodologies for its synthesis. Collaborative efforts between academia and industry are likely to drive innovation, particularly in leveraging computational chemistry to predict and optimize reaction pathways. This interdisciplinary approach promises to accelerate the discovery and application of this versatile compound.

In conclusion, (2R)-2-methylpyrrolidine (CAS No. 41720-98-3) represents a significant advancement in chemical research due to its unique properties and broad applicability. Its contributions to pharmaceuticals, materials science, and industrial chemistry underscore its importance as a molecular building block. As research continues to uncover new possibilities, the impact of this compound is expected to grow even further.